1-(3,4-Dimethylphenyl)-5-oxo-3-pyrrolidinecarbonyl chloride
Overview
Description
1-(3,4-Dimethylphenyl)-5-oxo-3-pyrrolidinecarbonyl chloride (1-DPC) is a synthetic organic compound that has been widely studied due to its potential applications in a variety of scientific research fields. 1-DPC is a versatile compound that has been used in the synthesis of various compounds, and as an intermediate in the synthesis of a wide range of drugs and pharmaceuticals. Its unique properties make it a valuable tool for scientists to study the structure and function of biological molecules.
Scientific Research Applications
Synthesis of Piperazine Derivatives
This compound can serve as a precursor in the synthesis of piperazine derivatives, which are prominent in pharmaceutical research. Piperazines are known for their versatility in drug design, particularly as psychotropic agents . The dimethylphenyl group of the compound could potentially be exploited to create novel central nervous system stimulants with unique pharmacological profiles.
Development of Organometallic Catalysts
The benzylic position of this compound is conducive to reactions that could lead to the development of new organometallic catalysts. These catalysts are crucial in various chemical reactions, including cross-coupling reactions that are foundational in creating complex organic molecules .
Analytical Chemistry Applications
In analytical chemistry, this compound could be used as a standard or reagent in chromatographic techniques. Its unique structure allows for easy detection and quantification, which is essential in the analysis of complex mixtures .
Green Chemistry
In the field of green chemistry, this compound could be explored for its potential in catalyzing reactions under environmentally friendly conditions. Its reactivity might be harnessed to develop catalysts that operate effectively at lower temperatures or without the need for hazardous solvents .
properties
IUPAC Name |
1-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carbonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14ClNO2/c1-8-3-4-11(5-9(8)2)15-7-10(13(14)17)6-12(15)16/h3-5,10H,6-7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NYQRJPLHIVKLPN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)Cl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4-Dimethylphenyl)-5-oxo-3-pyrrolidinecarbonyl chloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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